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dimethylacetophenone

Cat. No.: B1580598 Get Quote

Application Notes & Protocols for 4'-Hydroxy-
3',5'-dimethylacetophenone
Abstract
This document provides a comprehensive guide for the safe handling, storage, and utilization

of 4'-Hydroxy-3',5'-dimethylacetophenone (CAS No. 5325-04-2), a key building block in

synthetic chemistry and a potential intermediate in drug development. These protocols are

designed for researchers, chemists, and drug development professionals, emphasizing

scientific integrity, safety, and experimental reproducibility. The causality behind procedural

steps is explained to empower users with a deeper understanding of the material's properties.

Introduction and Chemical Profile
4'-Hydroxy-3',5'-dimethylacetophenone, also known as 4-acetyl-2,6-dimethylphenol, is a

substituted phenolic ketone. Its structure, featuring a hydroxyl group ortho to two methyl groups

on an acetophenone core, makes it a versatile reagent. The phenolic hydroxyl group can

undergo various reactions such as etherification and esterification, while the ketone moiety is

amenable to condensations, reductions, and other carbonyl chemistries. This dual functionality

allows for its use in the synthesis of more complex molecules, including chalcones, which are

precursors to flavonoids and other biologically active compounds. Understanding its physical
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properties, safety profile, and reactivity is paramount for its effective and safe use in a

laboratory setting.

Physicochemical & Safety Data
Accurate data is the foundation of sound science. The following table summarizes the key

properties of 4'-Hydroxy-3',5'-dimethylacetophenone.

Property Value Source(s)

CAS Number 5325-04-2 [1][2]

Molecular Formula C₁₀H₁₂O₂ [2]

Molecular Weight 164.20 g/mol [1][2]

Appearance
Beige or off-white crystalline

powder
[3]

Melting Point 151-155 °C

IUPAC Name
1-(4-hydroxy-3,5-

dimethylphenyl)ethanone
[2]

GHS Hazard Information
This compound is classified as hazardous. Adherence to safety protocols is mandatory. The

Globally Harmonized System (GHS) classification is as follows:

Hazard Class Code Description Source(s)

Skin

Corrosion/Irritation
H315 Causes skin irritation [2]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[2]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[2]
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Signal Word:Warning

Safe Handling & Personal Protective Equipment
(PPE)
Given the GHS classification, a systematic approach to handling is required to minimize

exposure risk. The primary routes of exposure are inhalation of dust, skin contact, and eye

contact.

Engineering Controls
Causality: The compound is a fine powder that can be easily aerosolized. To prevent

respiratory irritation, all weighing and transfers of the solid material must be conducted in a

certified chemical fume hood or a ventilated balance enclosure. This engineering control is

the first and most critical line of defense.

Personal Protective Equipment (PPE) Protocol
Hand Protection: Wear nitrile gloves (minimum thickness of 0.11 mm). Double-gloving is

recommended for extended handling periods. Always inspect gloves for tears or punctures

before use. Causality: Protects against skin irritation (H315) upon accidental contact.

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory. A face

shield should be worn over safety glasses when handling larger quantities (>10 g) or when

there is a significant risk of splashing. Causality: Protects against serious eye irritation

(H319).

Respiratory Protection: For standard handling within a fume hood, respiratory protection is

not typically required. If engineering controls are not available or during a spill cleanup, a

NIOSH-approved N95 dust mask or a respirator with a P100 particulate filter is required.

Causality: Prevents inhalation of dust that may cause respiratory irritation (H335).

Skin and Body Protection: A flame-retardant lab coat must be worn and fully buttoned.

Ensure full-length pants and closed-toe shoes are worn. Causality: Prevents accidental skin

contact with the solid or solutions.
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Preparation

Handling Protocol (in Fume Hood)

Post-Handling

Don PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

Weigh Solid Compound

Enter controlled area

Transfer to Vessel

Add Solvent & Dissolve

Decontaminate Surfaces

Experiment complete

Dispose of Waste Properly

Doff PPE

 

1. Combine Reagents:
- Acetophenone (1 eq)

- Aldehyde (1 eq)
- Ethanol

2. Cool Mixture
(Ice Bath)

3. Add Catalyst Dropwise:
- Aqueous KOH

Slowly

4. Stir at RT
(Monitor by TLC)

5. Quench Reaction:
- Pour into cold dilute HCl

Reaction Complete

6. Isolate Solid:
- Vacuum Filtration
- Wash with H₂O

7. Purify Product:
- Recrystallize from Ethanol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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